Cas no 724413-91-6 (1-Hexen-2-ol, 5-methyl- (9CI))

• Product Name: 1-Hexen-2-ol, 5-methyl- (9CI)
• CAS No: 724413-91-6
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 558578
• PubChem ID: 45085043
• Update Time: 2025-04-19

1-Hexen-2-ol, 5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-2-ol, 5-methyl- (9CI)
• 5-methylhex-1-en-2-ol
• DTXSID10665785
• 724413-91-6
• SCHEMBL15086090

• Inchi： 1S/C7H14O/c1-6(2)4-5-7(3)8/h6,8H,3-5H2,1-2H3
• InChI Key： FJCCLTIVLXDIRG-UHFFFAOYSA-N
• SMILES： OC(=C)CCC(C)C

Computed Properties

• Exact Mass: 114.104
• Monoisotopic Mass: 114.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.5